Cas no 42372-00-9 (4-[(dimethylamino)methyl]-2,5-dimethylphenol hydrochloride)

4-[(dimethylamino)methyl]-2,5-dimethylphenol hydrochloride structure
42372-00-9 structure
Product Name:4-[(dimethylamino)methyl]-2,5-dimethylphenol hydrochloride
CAS No:42372-00-9
MF:C11H18ClNO
MW:215.719722270966
CID:928037
PubChem ID:170639
Update Time:2025-04-19

4-[(dimethylamino)methyl]-2,5-dimethylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[(dimethylamino)methyl]-2,5-dimethylphenol hydrochloride
    • DTXSID8068387
    • Phenol, 4-((dimethylamino)methyl)-2,5-dimethyl-, hydrochloride (1:1)
    • 2,5-Dimethyl-4-(dimethylamino)methylphenol, hydrochloride
    • MQWJOFTUFWVKJU-UHFFFAOYSA-N
    • NS00057412
    • Phenol, 4-((dimethylamino)methyl)-2,5-dimethyl-, hydrochloride
    • 4-((Dimethylamino)methyl)-2,5-dimethylphenol hydrochloride
    • 42372-00-9
    • Phenol, 4-[(dimethylamino)methyl]-2,5-dimethyl-, hydrochloride
    • EINECS 255-781-2
    • 2,5-Dimethyl-4-dimethylaminomethylphenol, hydrochloride
    • 4-[(dimethylamino)methyl]-2,5-dimethylphenol;hydrochloride
    • Inchi: 1S/C11H17NO.ClH/c1-8-6-11(13)9(2)5-10(8)7-12(3)4;/h5-6,13H,7H2,1-4H3;1H
    • InChI Key: MQWJOFTUFWVKJU-UHFFFAOYSA-N
    • SMILES: Cl.OC1=CC(C)=C(C=C1C)CN(C)C

Computed Properties

  • Exact Mass: 215.107692
  • Monoisotopic Mass: 215.107692
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • Boiling Point: 265.3°C at 760 mmHg
  • Flash Point: 109°C
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd